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Compound of Interest

Compound Name: Carbutamide-d9

Cat. No.: B588138

In-Depth Technical Guide to Carbutamide-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Carbutamide-d9, a deuterated
analog of the first-generation sulfonylurea, Carbutamide. This guide is intended for use by
researchers, scientists, and professionals in drug development and related fields, offering
detailed data, experimental protocols, and visual representations of its mechanism of action
and analytical workflows.

Core Data Presentation

The following table summarizes the key quantitative data for Carbutamide-d9.

Property Value
CAS Number 1246820-50-7
Molecular Formula C11HsDoN303S
Molecular Weight 280.39 g/mol
BZ-55-d9, 4-Amino-N-[(butylamino-
Synonyms )
d9)carbonyl]benzenesulfonamide
Isotopic Purity Typically =98%
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Signaling Pathway of Carbutamide

Carbutamide, as a first-generation sulfonylurea, exerts its hypoglycemic effect by stimulating
insulin release from pancreatic (3-cells. The signaling pathway is initiated by the binding of
Carbutamide to the sulfonylurea receptor 1 (SUR1) subunit of the ATP-sensitive potassium (K-
ATP) channel on the plasma membrane of these cells. This binding event closes the K-ATP
channels, leading to membrane depolarization. The change in membrane potential activates
voltage-gated calcium channels, resulting in an influx of extracellular calcium ions (Ca2*). The
subsequent increase in intracellular Ca?* concentration triggers the exocytosis of insulin-
containing secretory granules, releasing insulin into the bloodstream.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Extracellular Space Pancreatic -cell Membrane

Carbutamide Bi"d—sw—Pﬂ
Inhibits
Voltage-Gated Ca?* Channel K-ATP Channel

Medjates

Intracellular Space

. Ca2* Influx Triggers exocytosis of Insulin Vesicles Resulisin Insulin Release
eafls to

Actiyates

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundatio

nal & Exploratory
Check Availability & Pricing

Collect Biological Sample
(e.g., Plasma)

Sample & Standard Preparation

Prepare Stock Solutions
(Carbutamide & Carbutamide-d9)

\

Prepare Internal Standard
Working Solution

Prepare Working Standards
(Calibration Curve)

Sample Bxtraction

/
Spike Sample with

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Evaporation

Reconstitution

Internal Standard (Carbutamide-d9)

LC-MS/I\{}S Analysis

Chromatographic Separation
(HPLC/UHPLC)

Mass Spectrometric Detection
(MRM Mode)

Data Processin%

'& Quantification

Peak Integration & Area Ratio Calculation

Generate Calibration Curve

Quantify Carbutamide in Samples

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/5

Tech Support


https://www.benchchem.com/product/b588138?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Carbutamide-d9 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588138#carbutamide-d9-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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